1-[(2R,3R,4R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione

• IUPAC Name: 1-[(2R,3R,4R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C19H34N2O7Si/c1-12-10-21(18(24)20-16(12)23)17-15(26-9-8-25-5)14(13(11-22)27-17)28-29(6,7)19(2,3)4/h10,13-15,17,22H,8-9,11H2,1-7H3,(H,20,23,24)/t13-,14-,15-,17-/m1/s1
• InChI Key: QGBVVZHQUKMHOR-KCYZZUKISA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2C(C(C(O2)CO)O[Si](C)(C)C(C)(C)C)OCCOC
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O[Si](C)(C)C(C)(C)C)OCCOC
• Molecular Formula: C19H34N2O7Si
• Molecular Weight: 430.6 g/mol

Description

The compound 1-[(2R,3R,4R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione (hereafter referred to as the target compound) is a chemically modified nucleoside derivative. Key structural features include:

• A tert-butyldimethylsilyl (TBDMS) protecting group at the 4'-hydroxyl position of the oxolane (tetrahydrofuran) ring .
• A hydroxymethyl group at the 5'-position, common in nucleoside analogues for phosphorylation or conjugation .
• A 5-methylpyrimidine-2,4-dione base (thymine analogue), critical for base-pairing interactions in oligonucleotide therapeutics .

This compound is structurally related to thymidine but engineered for enhanced stability and tailored pharmacokinetics, likely for use in antisense oligonucleotides or prodrug formulations .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound is part of a broader class of modified nucleosides. Below is a comparative analysis of its structural and functional differences with key analogues:

Compound	Substituents	Key Features	Potential Applications	References
Target Compound	4'-TBDMS, 3'-2-methoxyethoxy, 5'-hydroxymethyl	Balanced lipophilicity/hydrophilicity; enhanced stability	Oligonucleotide therapeutics, prodrugs
1-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione	4'-azido, 3'-hydroxyl	Click chemistry compatibility; potential toxicity concerns	Bioconjugation probes
1-[(2R,3R,4R,5R)-3-fluoro-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione	3'-fluoro, 3',4'-dihydroxyl	Increased metabolic stability; antiviral activity	Antiviral agents (e.g., cowpox virus)
1-[(2R,4S,5R)-4-hydroxy-5-[(triphenylmethoxy)methyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione	5'-trityl, 4'-hydroxyl	Bulky trityl group for protection; poor solubility	Solid-phase oligonucleotide synthesis
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione (Thymidine)	Unmodified hydroxyl groups	Natural thymidine structure; rapid degradation	Baseline for comparison

Key Observations:

• TBDMS vs. Trityl Groups : The TBDMS group in the target compound offers moderate steric hindrance and improved lipophilicity compared to the bulky trityl group, enabling better cell permeability .
• 2-Methoxyethoxy vs.
• Hydroxymethyl at 5' : This group is retained across analogues for phosphorylation or conjugation, critical for prodrug activation .

Solubility and Stability:

• The target compound exhibits improved solubility in polar aprotic solvents (e.g., DMF, THF) due to the 2-methoxyethoxy group, contrasting with TBDMS-protected analogues lacking hydrophilic substituents .